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Compound of Interest

Compound Name: Ethyl 2,5-pyridine-dicarboxylate

Cat. No.: B8476080 Get Quote

A Note on Nomenclature: This guide addresses the chemical compound Di-n-propyl

Isocinchomeronate, as searches for "diethyl isocinchomeronate" consistently lead to

information on this closely related and commercially significant substance. It is presumed that

the user is interested in the widely documented di-n-propyl variant.

Di-n-propyl isocinchomeronate, also known by trade names such as MGK Repellent 326, is a

well-established insect repellent.[1][2] It is frequently used in formulations applied to humans

and animals to repel a variety of flying and biting insects, including flies, gnats, mosquitoes,

and ticks.[1][3] This compound is typically not used as a sole active ingredient but is combined

with other repellents like DEET (N,N-diethyl-m-toluamide) and insecticides such as pyrethrins

to broaden the spectrum of activity.[1][2][3] Its primary function is to confuse insects, disrupting

their ability to locate a host.[4]

Chemical Identity and Properties
Di-n-propyl isocinchomeronate is the di-n-propyl ester of pyridine-2,5-dicarboxylic acid

(isocinchomeronic acid).[2][5]

Table 1: Chemical Identifiers and Properties
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Property Value

Chemical Name dipropyl pyridine-2,5-dicarboxylate[2]

Synonyms
Di-n-propyl isocinchomeronate, MGK 326,

Dipropyl 2,5-pyridinedicarboxylate[2][5]

CAS Number 136-45-8[5]

Molecular Formula C₁₃H₁₇NO₄[2][4]

Molecular Weight 251.28 g/mol [2]

Appearance Amber liquid[2][5]

Odor Mild aromatic[2]

Boiling Point 150 °C at 1 mm Hg[2]

Density 1.082 g/cm³ at 20 °C[2]

Solubility Practically insoluble in water[2]

Vapor Pressure 0.000548 mm Hg[5]

SMILES
CCCOC(=O)C1=CN=C(C=C1)C(=O)OCCC[2]

[4]

InChIKey IITCWRFYJWUUPC-UHFFFAOYSA-N[2][4]

Synthesis
The synthesis of di-n-propyl isocinchomeronate is achieved through the esterification of

isocinchomeronic acid with n-propyl alcohol.[4] This reaction is typically catalyzed by a strong

acid, such as sulfuric acid or p-toluenesulfonic acid.[4] The mixture is heated under reflux to

drive the reaction to completion, and the water produced during the reaction is removed to shift

the equilibrium towards the formation of the ester product.[4] The final product is then purified,

commonly by distillation or solvent extraction.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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